Cas no 473552-27-1 ((αS)-α-(Aminomethyl)-4-Fluoro-Benzenemethanol)

• Product Name: (αS)-α-(Aminomethyl)-4-Fluoro-Benzenemethanol
• CAS No: 473552-27-1
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 328291
• PubChem ID: 38989029
• Update Time: 2025-06-08

(αS)-α-(Aminomethyl)-4-Fluoro-Benzenemethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,a-(aminomethyl)-4-fluoro-, (aS)-
• Benzenemethanol, ?-(aminomethyl)-4-fluoro-, (S)-
• Benzenemethanol, α-(aminomethyl)-4-fluoro-, (alphaS)- (9CI)
• a-(aMinoMethyl)-4-fluoro
• Benzenemethanol,a-(aminomethyl)-4-fluoro-,(aS)
• AKOS017516411
• Benzenemethanol, a-(aminomethyl)-4-fluoro-, (aS)-
• LPKXWVNNGWDLMT-MRVPVSSYSA-N
• SCHEMBL1239403
• (S)-2-Amino-1-(4-fluorophenyl)ethanol
• (alphaS)-alpha-(Aminomethyl)-4-fluoro-benzenemethanol
• (1s)-2-Amino-1-(4-Fluorophenyl)ethanol
• CS-0003884
• (S)-?-(Aminomethyl)-4-fluorobenzenemethanol
• Q27454489
• 473552-27-1
• (αS)-α-(Aminomethyl)-4-Fluoro-Benzenemethanol

• Inchi： 1S/C8H10FNO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,11H,5,10H2/t8-/m1/s1
• InChI Key： LPKXWVNNGWDLMT-MRVPVSSYSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H](CN)O

Computed Properties

• Exact Mass: 155.07500
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 1.51810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (αS)-α-(Aminomethyl)-4-Fluoro-Benzenemethanol

Comprehensive Overview of (αS)-α-(Aminomethyl)-4-Fluoro-Benzenemethanol (CAS No. 473552-27-1)

(αS)-α-(Aminomethyl)-4-Fluoro-Benzenemethanol (CAS No. 473552-27-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound is characterized by a fluorinated benzene ring and an aminomethyl group, both of which contribute to its distinct chemical and biological profiles.

The chiral center at the α-position of the aminomethyl group is crucial for the compound's stereochemical configuration, which can significantly influence its interactions with biological targets. The presence of the fluorine atom in the para position of the benzene ring further enhances the compound's stability and metabolic properties, making it an attractive candidate for drug development.

Recent studies have explored the potential applications of (αS)-α-(Aminomethyl)-4-Fluoro-Benzenemethanol in various therapeutic areas. One notable area of research is its use as a lead compound in the development of novel anti-inflammatory agents. The compound has shown promising anti-inflammatory effects in preclinical models, suggesting its potential to address conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (αS)-α-(Aminomethyl)-4-Fluoro-Benzenemethanol has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that the compound can reduce oxidative stress and protect neurons from damage, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of (αS)-α-(Aminomethyl)-4-Fluoro-Benzenemethanol have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in clinical settings. The fluorine atom in the para position contributes to enhanced metabolic stability, reducing the risk of rapid degradation and increasing the compound's half-life in vivo.

From a synthetic chemistry perspective, the preparation of (αS)-α-(Aminomethyl)-4-Fluoro-Benzenemethanol involves several key steps, including chiral synthesis and functional group manipulation. Advanced synthetic methods such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity, which is critical for ensuring the compound's biological activity.

The structural versatility of (αS)-α-(Aminomethyl)-4-Fluoro-Benzenemethanol allows for further modifications to enhance its pharmacological properties. For instance, researchers have explored the introduction of additional functional groups or substituents to improve solubility, bioavailability, and target specificity. These modifications can be tailored to address specific therapeutic needs and optimize the compound's performance in preclinical and clinical trials.

In conclusion, (αS)-α-(Aminomethyl)-4-Fluoro-Benzenemethanol (CAS No. 473552-27-1) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with favorable pharmacokinetic properties and biological activities, make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in advancing drug discovery and development.